3-Hydroxy-8-nitroquinolin-2(1h)-one

• Molecular Formula: C9H6N2O4
• Molecular Weight: 206.15 g/mol
• IUPAC Name: 3-hydroxy-8-nitro-1H-quinolin-2-one
• InChI: InChI=1S/C9H6N2O4/c12-7-4-5-2-1-3-6(11(14)15)8(5)10-9(7)13/h1-4,12H,(H,10,13)
• InChI Key: CDSQTMAFFWEIDV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C(=C1)[N+](=O)[O-])NC(=O)C(=C2)O

Description

3-Hydroxy-8-nitroquinolin-2(1H)-one is a nitro-substituted quinolinone derivative characterized by a hydroxyl group at position 3 and a nitro group at position 8 on the quinoline scaffold. This compound belongs to a class of molecules with diverse biological activities, particularly in antimicrobial and antiparasitic applications. The nitro group at position 8 is a critical pharmacophore, enabling redox activation by nitroreductases (NTRs) in target organisms, which enhances its selective toxicity . The hydroxyl group at position 3 contributes to hydrogen bonding and polarity, influencing solubility and molecular interactions.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Positional Isomers: 4-Hydroxy-8-nitroquinolin-2(1H)-one

• Structure : Differs in the hydroxyl group position (4 vs. 3).
• Synthesis: Prepared via methods analogous to nitroquinolinones, often involving palladium-catalyzed cross-coupling or condensation reactions .
• For example, 4-hydroxy derivatives are implicated in antimicrobial activity, as seen in related 4-hydroxyquinolin-2(1H)-ones .

Halogenated Derivatives: 3-Chloro-8-nitroquinolin-2(1H)-one

• Structure : Replaces the hydroxyl group with a chloro substituent at position 3.
• Synthesis: Prepared via halogenation of the quinoline core, as demonstrated for compound 23 (3-chloro-8-nitroquinolin-2(1H)-one, mp 216°C) using Pd(PPh₃)₄ and CuI catalysts .
• This derivative exhibits submicromolar activity against trypanosomatids, highlighting the importance of the nitro group for NTR-mediated activation .
• Spectroscopy : $^{1}\text{H NMR}$ signals for chloro derivatives show deshielding effects compared to hydroxylated analogs (e.g., δ 7.36–8.56 ppm for aromatic protons in compound 23) .

Non-Nitro Analogs: 8-Hydroxy-3,4-dihydroquinolin-2(1H)-one

• Structure : Lacks the nitro group and features a saturated 3,4-dihydro ring.
• Properties : The dihydro structure reduces aromatic conjugation, decreasing stability but increasing flexibility. The hydroxyl at position 8 enhances hydrogen-bonding capacity, as seen in NMR data (δ 1.8–2.5 ppm for dihydro protons) .
• Applications : Used as a pharmaceutical impurity reference material, indicating its role in quality control workflows .

Methoxy-Substituted Derivatives: 3-Hydroxy-8-methoxy-1-methyl-6-nitroquinolin-2(1H)-one

• Structure : Adds a methoxy group at position 8 and a methyl group at position 1.
• Synthesis : Likely involves nucleophilic substitution or protection/deprotection strategies for introducing methoxy groups.
• Physical Properties : Higher molecular weight (250.06 g/mol) and altered solubility due to methoxy’s electron-donating effects .

Structural and Functional Analysis

Key Substituent Effects

Substituent	Position	Impact on Properties	Biological Relevance
Nitro (-NO₂)	8	Electron-withdrawing; redox-active	NTR activation for selective toxicity
Hydroxy (-OH)	3	Hydrogen bonding; polar	Enhances solubility and target binding
Chloro (-Cl)	3	Lipophilic; steric hindrance	Improves membrane permeability
Methoxy (-OCH₃)	8	Electron-donating; steric bulk	May reduce enzymatic activity

Spectroscopic Signatures

• IR Spectroscopy : Hydroxyl groups show broad peaks at ~3447 cm$^{-1}$, while nitro groups absorb at ~1520–1350 cm$^{-1}$ .
• $^{1}\text{H NMR}$: Aromatic protons in nitroquinolinones resonate at δ 7.3–8.6 ppm, with deshielding due to nitro’s electron-withdrawing effects .